- Versatile and Highly Efficient trans-[Pd(NHC)Cl2(DMS/THT)] Precatalysts for C-N and C-C Coupling Reactions in Green Solvents, European Journal of Organic Chemistry, 2022, 2022(14),
Cas no 94026-73-0 (2,4-Dimethyl-N-(4-methylphenyl)aniline)
2,4-Dimethyl-N-(4-methylphenyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,4-dimethyl-N-(4-methylphenyl)-
- 2,4,4'-Trimethyldiphenylamine
- N-p-Tolyl-2,4-xylidine
- 2,4-dimethyl-N-(4-methylphenyl)aniline
- LAQZTCAFWPQEQO-UHFFFAOYSA-N
- (2,4-dimethylphenyl)-p-tolylamine
- (2,4-dimethyl-phenyl)-(p-tolyl)-amine
- N-(4-Methylphenyl)-2,4-dimethylaniline
- 2,4-Dimethyl-N-(4-methylphenyl)benzenamine (ACI)
- 2,4-Xylidine, N-p-tolyl- (7CI)
- 2,4,4′-Trimethyldiphenylamine
- 94026-73-0
- SCHEMBL5667044
- AKOS037645281
- DB-213522
- 2,4-Dimethyl-N-(p-tolyl)aniline
- AS-59658
- D93077
- 2,4-Dimethyl-N-(4-methylphenyl)aniline
-
- MDL: MFCD24552502
- Inchi: 1S/C15H17N/c1-11-4-7-14(8-5-11)16-15-9-6-12(2)10-13(15)3/h4-10,16H,1-3H3
- InChI Key: LAQZTCAFWPQEQO-UHFFFAOYSA-N
- SMILES: C1C(NC2C(C)=CC(C)=CC=2)=CC=C(C)C=1
Computed Properties
- Exact Mass: 211.136099547g/mol
- Monoisotopic Mass: 211.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
- XLogP3: 4.6
Experimental Properties
- Density: 1.034±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (9.9E-3 g/L) (25 ºC),
2,4-Dimethyl-N-(4-methylphenyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D760159-5g |
2,4,4'-Trimethyldiphenylamine |
94026-73-0 | 95% | 5g |
$285 | 2024-06-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N905854-5g |
2,4-dimethyl-N-(4-methylphenyl)aniline |
94026-73-0 | 95% | 5g |
3,420.00 | 2021-05-17 | |
| Aaron | AR003A3A-1g |
2,4,4'-Trimethyldiphenylamine |
94026-73-0 | 95% | 1g |
$61.00 | 2025-01-22 | |
| Aaron | AR003A3A-5g |
2,4,4'-Trimethyldiphenylamine |
94026-73-0 | 95% | 5g |
$286.00 | 2025-01-22 | |
| A2B Chem LLC | AB51946-1g |
2,4,4'-Trimethyldiphenylamine |
94026-73-0 | 95% | 1g |
$78.00 | 2024-07-18 | |
| A2B Chem LLC | AB51946-5g |
2,4,4'-Trimethyldiphenylamine |
94026-73-0 | 95% | 5g |
$328.00 | 2024-07-18 | |
| 1PlusChem | 1P0039UY-1g |
2,4,4'-Trimethyldiphenylamine |
94026-73-0 | 95% | 1g |
$99.00 | 2024-04-19 | |
| 1PlusChem | 1P0039UY-5g |
2,4,4'-Trimethyldiphenylamine |
94026-73-0 | 95% | 5g |
$299.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240303-1g |
2,4-Dimethyl-N-(p-tolyl)aniline |
94026-73-0 | 98% | 1g |
¥637.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240303-5g |
2,4-Dimethyl-N-(p-tolyl)aniline |
94026-73-0 | 98% | 5g |
¥3003.00 | 2024-04-24 |
2,4-Dimethyl-N-(4-methylphenyl)aniline Production Method
Production Method 1
Production Method 2
- Electrophotographic photosensitive member, process cartridge and electrophotographic apparatus, European Patent Organization, , ,
Production Method 3
- Copper-catalyzed N-arylation of amines with hypervalent iodonium salts, Synlett, 2000, (7), 1022-1024
Production Method 4
- Preparation of diarylamines from N-(cyclohexylidene or cyclohexyl)anilines, Japan, , ,
Production Method 5
- Synthesis of N-heterocyclic carbene-Pd(II) complexes and their catalytic activity in the Buchwald-Hartwig amination of aryl chlorides, Tetrahedron, 2017, 73(52), 7308-7314
Production Method 6
- Synthesis of Sterically Congested Triarylamines by Palladium-Catalyzed Amination, European Journal of Organic Chemistry, 2014, 2014(7), 1391-1394
Production Method 7
- 1-Indenyldialkylphosphines and Cyclopentadienyldialkylphosphines as Ligands for High-Activity Palladium-Catalyzed Cross-Coupling Reactions with Aryl Chlorides, Organometallics, 2007, 26(10), 2758-2767
Production Method 8
Production Method 9
- Manufacture of ring-substituted diphenylamines, Japan, , ,
Production Method 10
- Aliphatic C-H, N-insertion versus aromatic N-substitution in the reaction of arylnitrenium-boron trifluoride complexes with methylated benzenes, Tetrahedron Letters, 1987, 28(9), 961-4
2,4-Dimethyl-N-(4-methylphenyl)aniline Raw materials
2,4-Dimethyl-N-(4-methylphenyl)aniline Preparation Products
2,4-Dimethyl-N-(4-methylphenyl)aniline Suppliers
2,4-Dimethyl-N-(4-methylphenyl)aniline Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2,4-Dimethyl-N-(4-methylphenyl)aniline
Comprehensive Guide to 2,4-Dimethyl-N-(4-methylphenyl)aniline (CAS No. 94026-73-0): Properties, Applications, and Market Insights
2,4-Dimethyl-N-(4-methylphenyl)aniline (CAS No. 94026-73-0) is an organic compound widely used in the chemical industry, particularly in the synthesis of dyes, pigments, and advanced materials. This aromatic amine derivative is known for its unique chemical structure, which contributes to its versatility in various industrial applications. In this article, we will explore its chemical properties, industrial uses, and emerging trends in research and development.
The molecular formula of 2,4-Dimethyl-N-(4-methylphenyl)aniline is C15H17N, and it belongs to the class of substituted anilines. Its structure features two methyl groups at the 2- and 4-positions of the benzene ring, along with a 4-methylphenyl substituent on the nitrogen atom. This configuration enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and manufacturers often seek this compound for its role in producing high-performance dyes and functional materials.
One of the most significant applications of 2,4-Dimethyl-N-(4-methylphenyl)aniline is in the dye and pigment industry. Its ability to form stable chromophores makes it a preferred choice for creating vibrant and long-lasting colors. Additionally, it is used in the production of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where its electronic properties contribute to improved device performance. With the growing demand for high-resolution displays and energy-efficient lighting, this compound has gained attention in the electronics sector.
Recent advancements in green chemistry have also highlighted the potential of 2,4-Dimethyl-N-(4-methylphenyl)aniline as a sustainable alternative in synthetic processes. Scientists are exploring its use in catalysis and photocatalysis, where it can facilitate environmentally friendly reactions. This aligns with the global shift toward reducing hazardous chemicals and minimizing industrial waste, making it a topic of interest for eco-conscious researchers.
The market for 2,4-Dimethyl-N-(4-methylphenyl)aniline is expected to grow steadily, driven by its expanding applications in advanced materials and electronics. Key players in the chemical industry are investing in research to optimize its synthesis and improve its efficiency. Furthermore, regulatory agencies are emphasizing the safe handling and storage of such compounds, ensuring compliance with environmental and workplace safety standards.
For those searching for CAS No. 94026-73-0 suppliers or 2,4-Dimethyl-N-(4-methylphenyl)aniline manufacturers, it is essential to verify the purity and quality of the product. Reputable suppliers provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure transparency and safety. Additionally, custom synthesis services are available for researchers requiring tailored formulations for specific applications.
In conclusion, 2,4-Dimethyl-N-(4-methylphenyl)aniline (CAS No. 94026-73-0) is a versatile and valuable compound with broad industrial applications. Its role in dye synthesis, electronic materials, and green chemistry underscores its importance in modern science and technology. As research continues to uncover new uses, this compound is poised to remain a key player in the chemical industry.
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